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Compound of Interest

Compound Name: N-Benzylidene-tert-butylamine

Cat. No.: B1206100 Get Quote

An In-depth Technical Guide to N-Benzylidene-tert-butylamine

CAS Number: 6852-58-0

This technical guide provides a comprehensive overview of N-Benzylidene-tert-butylamine, a

crucial imine in synthetic chemistry. It is intended for researchers, scientists, and professionals

in drug development, offering detailed information on its properties, synthesis, and applications.

Chemical and Physical Properties
N-Benzylidene-tert-butylamine is a stable and versatile imine. Its key physical and chemical

properties are summarized below.
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Property Value Reference

CAS Number 6852-58-0 [1][2]

Molecular Formula C₁₁H₁₅N [1][2]

Molecular Weight 161.24 g/mol [1]

Boiling Point 209 °C (lit.)

Density 0.906 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.52 (lit.)

InChI Key
KFLSWDVYGSSZRX-

UHFFFAOYSA-N
[1]

SMILES CC(C)(C)N=Cc1ccccc1

Synthesis
The synthesis of N-Benzylidene-tert-butylamine is a straightforward condensation reaction

between benzaldehyde and tert-butylamine. This reaction is a classic example of imine

formation.

Experimental Protocol: Synthesis of N-Benzylidene-tert-
butylamine
This protocol describes a general laboratory procedure for the synthesis of N-Benzylidene-
tert-butylamine.

Materials:

Benzaldehyde

tert-Butylamine

Anhydrous Magnesium Sulfate (or another suitable drying agent)

Toluene (or another suitable azeotropic solvent)
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Dean-Stark apparatus

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

equimolar amounts of benzaldehyde and tert-butylamine in toluene.

Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-

Stark trap, driving the equilibrium towards the formation of the imine.

Monitor the reaction progress by observing the amount of water collected. The reaction is

typically complete when no more water is formed.

Cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by distillation under reduced pressure.

Logical Workflow for Synthesis:
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Caption: Synthesis of N-Benzylidene-tert-butylamine.

Applications in Research
N-Benzylidene-tert-butylamine serves as a key substrate in fundamental chemical research,

particularly in the study of reaction mechanisms.

Frustrated Lewis Pair (FLP) Catalyzed Hydrogenation
Kinetic studies of the frustrated Lewis pair (FLP)-catalyzed hydrogenation and deuteration of N-
benzylidene-tert-butylamine have been conducted. These studies provide insights into the

reaction mechanism, suggesting that the reaction proceeds via autoinductive catalysis.[3]

Conceptual Diagram of FLP Catalysis:
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Frustrated Lewis Pair Reactants

Lewis Acid (e.g., B(C₆F₅)₃)

H₂ Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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